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Compound of Interest

Compound Name: 2-(1-Methyl-1H-pyrazol-3-yl)aniline

CAS No.: 87488-80-0

Cat. No.: B3022253

Get Quote

Executive Summary
In the development of small-molecule inhibitors (specifically tyrosine and serine/threonine

kinase inhibitors), the choice between a 2-MPA scaffold and a Phenyl-Pyrazole scaffold

represents a fundamental decision between electrostatic specificity and hydrophobic

occupancy.

2-(1-Methyl-1H-pyrazol-3-yl)aniline (2-MPA): Functions primarily as a bidentate Hinge

Binder. The aniline amine (

) acts as a hydrogen bond donor, while the pyrazole nitrogen (

) acts as an acceptor. It exhibits higher Ligand Efficiency (LE) but lower lipophilicity.

Phenyl-Pyrazole Ligands: Function primarily as Hydrophobic Spacers. Lacking the aniline

donor, they rely on Van der Waals forces and
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-

stacking. They often exhibit higher absolute affinity (

) due to entropic displacement of water but suffer from lower specificity.

Verdict: Use 2-MPA when targeting the ATP-binding hinge region (e.g., p38 MAPK, B-Raf). Use

Phenyl-Pyrazole when occupying the hydrophobic back-pocket (Gatekeeper region) or

optimizing membrane permeability.

Structural & Mechanistic Analysis (The "Why")
The Hinge Binding Hypothesis
The superior specific binding of 2-MPA arises from its ability to satisfy the "Donor-Acceptor"

motif required by the kinase hinge region (typically residues like Methionine or Threonine).

The Aniline Effect: The ortho-aniline nitrogen is crucial. In acidic environments or specific

pockets, it can protonate, but in neutral kinase assays, it serves as a directional H-bond

donor to the backbone carbonyl of the hinge residue.

The Methyl-Pyrazole Lock: The

-methyl group on the pyrazole locks the tautomeric state, preventing the "promiscuous
binding" often seen in unsubstituted pyrazoles. This rigidification reduces the entropic
penalty upon binding (

).

Comparative Physicochemical Profile
The following data highlights the shift from solubility-driven (2-MPA) to permeability-driven

(Phenyl-Pyrazole) profiles.
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Feature
2-(1-Methyl-1H-pyrazol-3-
yl)aniline (2-MPA)

1-Methyl-3-phenyl-1H-
pyrazole (Phenyl-Analog)

Role
H-Bond Donor/Acceptor

(Bidentate)
Hydrophobic Core / Steric Bulk

H-Bond Donors
1 (Aniline

)
0

H-Bond Acceptors

2 (Pyrazole

, Aniline

)

1 (Pyrazole

)

cLogP (Approx) ~1.8 (Moderate Lipophilicity) ~2.9 (High Lipophilicity)

TPSA (

)
~43.0 ~17.0

Water Solubility Moderate to High Low

Primary Interaction Electrostatic (H-Bonding)
Hydrophobic /

-Stacking

Visualizing the Structure-Activity Relationship (SAR)
The following diagram illustrates the mechanistic divergence between the two scaffolds when

entering a target binding pocket (e.g., a Kinase ATP site).
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Caption: SAR Map demonstrating the bidentate hinge-binding capability of 2-MPA versus the

hydrophobic pocket occupation of the phenyl-pyrazole analog.

Experimental Validation Protocol
To objectively compare these ligands, a standard

assay is insufficient due to the weak affinity of fragments. Surface Plasmon Resonance (SPR)
is the gold standard for validating fragment binding kinetics (

,

).

Protocol: Kinetic Analysis via Biacore (SPR)
Objective: Determine

and Residence Time for 2-MPA vs. Phenyl-Pyrazole on a target kinase (e.g., p38 MAPK).

Step 1: Sensor Chip Preparation
Chip Selection: Use a CM5 (carboxymethylated dextran) sensor chip.
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Immobilization:

Activate surface with EDC/NHS (1:1 mixture) for 7 minutes.

Inject Target Protein (20 µg/mL in 10 mM Acetate pH 5.0) to reach a density of 3,000–

5,000 RU. Note: High density is required for low-affinity fragments.

Block reference flow cell with Ethanolamine-HCl.

Step 2: Compound Preparation
Stock Solution: Dissolve ligands in 100% DMSO to 50 mM.

Running Buffer: HBS-P+ (10 mM HEPES, 150 mM NaCl, 0.05% P20 surfactant) + 2%

DMSO.

Critical: DMSO concentration in running buffer and samples must be matched exactly

(within 0.1%) to prevent bulk refractive index errors.

Step 3: Solvent Correction Cycle
Prepare a DMSO calibration curve (1.5% to 2.5% DMSO) to correct for bulk shifts.

Inject calibration standards at the beginning and end of the run.

Step 4: Injection Cycle (Single Cycle Kinetics)
Flow Rate: High flow (30 µL/min) to minimize mass transport limitations.

Concentration Series: Inject 5 concentrations (e.g., 10 µM, 30 µM, 100 µM, 300 µM, 1000

µM) sequentially without regeneration.

Association: 60 seconds per injection.

Dissociation: 120 seconds after final injection.

Step 5: Data Analysis
Zero-adjust and reference-subtract sensorgrams.
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Fit data to a 1:1 Langmuir binding model.

Calculate Ligand Efficiency (LE):

.

Workflow Visualization
The following diagram outlines the self-validating SPR workflow required to generate the data

discussed above.
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Caption: SPR workflow for fragment screening. Note the decision path for fast off-rates typical

of phenyl-pyrazole fragments.

Synthesis & Accessibility
For researchers wishing to synthesize these probes:

2-MPA Synthesis:

Reaction: Suzuki-Miyaura coupling.

Reactants: (2-Aminophenyl)boronic acid + 3-Bromo-1-methyl-1H-pyrazole.

Catalyst:

,

, Dioxane/Water.

Yield: Typically >80%.[1] The amine is tolerant of standard Suzuki conditions.

Phenyl-Pyrazole Synthesis:

Reaction: Direct condensation or Suzuki coupling.

Reactants: Phenylhydrazine + 1,3-diketone derivatives (for ring closure) OR

Phenylboronic acid + Halopyrazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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